Cas no 6106-24-7 (Sodium L-(+)-Tartaric Acid Dihydrate)

• Product Name: Sodium L-(+)-Tartaric Acid Dihydrate
• CAS No: 6106-24-7
• MF: C₄H₈Na₂O₈
• MW: 230.0811
• MDL: MFCD00150035
• CID: 46408
• PubChem ID: 24853705
• Update Time: 2025-10-20

Sodium L-(+)-Tartaric Acid Dihydrate Chemical and Physical Properties

Names and Identifiers

• Disodium tartrate dihydrate
• SODIUM TARTRATE-2-HYDRATE
• (+)-SODIUM TARTRATE DIHYDRATE
• SODIUM (+)-TARTRATE DIHYDRATE
• SODIUM TARTRATE, DIHYDRATE
• Disodium L-(+)-Tartrate Dihydrate
• L-(-)-Tartaric acid disodium salt
• disodium,2,3-dihydroxybutanedioate,dihydrate
• HYDRANAL®-Standard sodium tartrate dihydrate
• L(+)-Tartaric acid, disodium salt dihydrate
• Sodium L-(+)-Tartaric Acid Dihydrate
• Sodium tartrate dibasic dihydrate
• Tartaric acid (disodium dihydrate)
• L(+)-Tartaric acid
• L-(+)-Tartaric Acid Disodium Salt Dihydrate
• L(+)-Tartaric acid disodium salt dihydrate
• sodium d-tartrate dihydrate
• Disodium;(2S,3S)-2,3-dihydroxybutanedioate;dihydrate
• Tartaric acid disodium dihydrate
• Sodium tartrate dibasic dihydrate；puriss. p.a., ACS reagent, ≥99.5%
• Sodium Tartrate
• FGJLAJMGHXGFDE-DGFHWNFOSA-L
• Butanedioic acid, 2,3dihydroxy (2R,3R), sodium salt, hydrate (1:2:2)
• Sodium tartrate dibasic dihydrate, JIS special grade, >=99.0%
• Sodium tartrate dibasic dihydrate, p.a., 99.5%
• Sodium tartrate dihydrate
• sodium (2R,3R)-2,3-dihydroxysuccinate dihydrate
• Butanedioic acid, 2,3-dihydroxy- (R-(R*,R*))-, disodium salt, dihydrate
• UNII-DIA7C37AOW
• D07108
• Sodium tartrate dibasic dihydrate, Vetec(TM) reagent grade, 98%
• L-(+)-Tartaric acid disodium salt
• Sodium tartrate dibasic dihydrate, 99.0-101.0% (non-aqueous titration)
• Sodium tartrate dihydrate, United States Pharmacopeia (USP) Reference Standard
• disodium;(2R,3R)-2,3-dihydroxybutanedioate;dihydrate
• Butanedioic acid, 2,3dihydroxy (R(R*,R*)), disodium salt, dihydrate
• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, sodium salt, hydrate (1:2:2)
• DisodiumL-(pound<<)-TartrateDihydrate
• Q27276410
• BUTANEDIOIC ACID, 2,3-DIHYDROXY-(R-(R*,R*))-, DISODIUM SALT, DIHYDRATE
• SODIUM TARTRATE DIHYDRATE [USP-RS]
• F85303
• Sodium tartrate (NF)
• Disodium L-( pound<<)-Tartrate Dihydrate
• Sodium tartrate dibasic dihydrate, purum p.a., >=98.0% (NT)
• 6106-24-7
• SODIUM TARTRATE DIHYDRATE (USP-RS)
• Sodium L-tartrate dibasic dihydrate, ACS reagent, >=99%
• Tartaric acid, disodium salt, dihydrate
• Sodium tartrate dibasic dihydrate, BioUltra, >=99.0% (NT)
• AKOS028109642
• sodium l-(+)-tartrate dihydrate
• DIA7C37AOW
• Sodium L-tartrate dibasic dihydrate
• Sodium tartrate dibasic dihydrate, BioXtra, >=99.0%
• MFCD00150035
• Analytical Reagent, inverted exclamation markY99%
• Sodium Tartrate Dihydrate, Pharmaceutical Secondary Standard; Certified Reference Material
• Butanedioic acid, 2,3-dihydroxy- [R-(R*,R*)]-, disodium salt, dihydrate
• Sodium tartrate dibasic dihydrate, ACS reagent grade
• BUTANEDIOIC ACID, 2,3-DIHYDROXY-(2R,3R)-, SODIUM SALT, HYDRATE (1:2:2)
• hydranal
• Sodium tartrate dihydrate [MI]
• DTXSID20976556
• Sodium 2,3-dihydroxybutanedioate--water (2/1/2)
• Disodium tartarate dihydrate

• MDL： MFCD00150035
• Inchi： 1S/C4H6O6.2Na.2H2O/c5-1(3(7)8)2(6)4(9)10;;;;/h1-2,5-6H,(H,7,8)(H,9,10);;;2*1H2/q;2*+1;;/p-2/t1-,2-;;;;/m0..../s1
• InChI Key： FGJLAJMGHXGFDE-VDRNFMHESA-L
• SMILES： [Na+].[Na+].O([H])[C@]([H])(C(=O)[O-])[C@@]([H])(C(=O)[O-])O[H].O([H])[H].O([H])[H]
• BRN： 6121732

Computed Properties

• Exact Mass: 230.00100
• Monoisotopic Mass: 230.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123

Experimental Properties

• Color/Form: Colorless crystal or white crystalline powder
• Density: 1,82 g/cm3
• Melting Point: 150°C -2H₂O
• Boiling Point: 399.3 °C at 760 mmHg
• Flash Point: 209.4 °C
• PH: 7.0-9.0 (25℃, 0.1M in H2O)
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 290 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 139.18000
• LogP: -4.92060
• Merck: 14,8684
• Specific Rotation: 26.5 º (c=1,water)
• Optical Activity: [α]20/D +26°, c = 1 in H2O
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in water, insoluble in ethanol. The aqueous solution is weakly acidic.

Sodium L-(+)-Tartaric Acid Dihydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• RTECS：WW8150000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：4°C, protect from light
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Sodium L-(+)-Tartaric Acid Dihydrate

Sodium L-(+)-Tartaric Acid Dihydrate: A Comprehensive Overview

Sodium L-(+)-Tartaric Acid Dihydrate, with the CAS number 6106-24-7, is a versatile compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as sodium d-tartrate dihydrate or L-(+)-tartaric acid sodium salt dihydrate, is a derivative of tartaric acid, which is naturally found in certain fruits and plays a crucial role in numerous biochemical processes. The compound is widely used in the food industry, pharmaceuticals, and chemical synthesis due to its unique properties and functionalities.

The chemical structure of Sodium L-(+)-Tartaric Acid Dihydrate consists of a tartrate ion (C4H5O6^3-) and a sodium ion (Na+), forming a stable salt. The presence of two water molecules in its structure (dihydrate) contributes to its physical properties, such as solubility and stability. Recent studies have highlighted the importance of understanding the stereochemistry of this compound, as the L-(+)-enantiomer is preferred in many applications due to its specific biological and chemical reactivity.

One of the most notable applications of Sodium L-(+)-Tartaric Acid Dihydrate is in the food industry, where it serves as a chelating agent and acidulant. Its ability to bind metal ions effectively enhances the stability and shelf life of food products. Additionally, it is commonly used as a flavor enhancer in beverages and processed foods, contributing to the overall sensory profile. Recent research has explored its role in reducing bitterness in low-calorie beverages, making it an essential ingredient in modern food formulations.

In the pharmaceutical sector, Sodium L-(+)-Tartaric Acid Dihydrate plays a critical role as an excipient. It is often used as a stabilizer and buffering agent in drug formulations, ensuring the stability and bioavailability of active pharmaceutical ingredients (APIs). Furthermore, its chelating properties help prevent interactions between APIs and metal ions, which could otherwise degrade the drug's efficacy. Emerging studies have also investigated its potential as a pro-drug delivery system, where it can be incorporated into nanoparticles or micelles to enhance drug targeting and release.

The chemical synthesis of Sodium L-(+)-Tartaric Acid Dihydrate involves several methods, including fermentation processes and chemical derivatization. Recent advancements have focused on improving the efficiency and sustainability of these processes. For instance, microbial fermentation using genetically engineered organisms has shown promise in producing high yields of tartaric acid derivatives with minimal environmental impact. Additionally, green chemistry approaches have been employed to develop eco-friendly synthesis pathways, aligning with global efforts to reduce carbon footprints.

From a research perspective, Sodium L-(+)-Tartaric Acid Dihydrate has been extensively studied for its role in metal complexation and catalysis. Its ability to form stable complexes with transition metals has made it valuable in catalytic reactions, particularly in organic synthesis. Recent findings have demonstrated its potential as a ligand in asymmetric catalysis, enabling the production of enantiomerically pure compounds—a critical requirement in drug discovery and development.

In conclusion, Sodium L-(+)-Tartaric Acid Dihydrate (CAS No: 6106-24-7) is a multifaceted compound with applications spanning across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, continue to expand its utility. As research progresses, this compound is expected to play an even more significant role in addressing challenges in food science, pharmaceuticals, and sustainable chemistry.